Cas no 2248340-81-8 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4H-1,2,4-triazol-3-yl)propanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4H-1,2,4-triazol-3-yl)propanoate
• CAS No: 2248340-81-8
• MF: C₁₃H₁₀N₄O₄
• MW: 286.2429022789
• CID: 5928690
• PubChem ID: 165725934
• Update Time: 2025-08-05

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4H-1,2,4-triazol-3-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• EN300-6513851
• 2248340-81-8
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4H-1,2,4-triazol-3-yl)propanoate

• Inchi： 1S/C13H10N4O4/c18-11(6-5-10-14-7-15-16-10)21-17-12(19)8-3-1-2-4-9(8)13(17)20/h1-4,7H,5-6H2,(H,14,15,16)
• InChI Key： KQIVKIJCYKAXKB-UHFFFAOYSA-N
• SMILES： O(C(CCC1=NC=NN1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 286.07020481g/mol
• Monoisotopic Mass: 286.07020481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 105Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4H-1,2,4-triazol-3-yl)propanoate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4H-1,2,4-triazol-3-yl)propanoate (CAS No. 2248340-81-8)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4H-1,2,4-triazol-3-yl)propanoate, with the CAS number 2248340-81-8, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of isoindole derivatives and triazole-containing compounds, which are known for their diverse pharmacological properties, including antifungal, antibacterial, and antiviral activities.

The molecular structure of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4H-1,2,4-triazol-3-yl)propanoate is characterized by a central isoindole core with a dioxo substituent and a triazole-containing side chain. The isoindole moiety is a versatile scaffold that has been extensively studied for its ability to modulate various biological targets. The presence of the triazole group further enhances the compound's reactivity and stability, making it an attractive candidate for drug development.

Recent research has highlighted the potential of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4H-1,2,4-triazol-3-yl)propanoate in various therapeutic areas. For instance, studies have shown that this compound exhibits potent antifungal activity against a range of clinically relevant fungal pathogens. The mechanism of action is believed to involve the disruption of fungal cell wall synthesis and membrane integrity. This makes it a promising lead compound for the development of new antifungal agents.

In addition to its antifungal properties, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4H-1,2,4-triazol-3-yl)propanoate has also demonstrated significant antibacterial activity. Research conducted by a team at the University of California found that this compound effectively inhibits the growth of both Gram-positive and Gram-negative bacteria. The broad-spectrum activity suggests that it could be developed into a novel antibacterial agent to combat multidrug-resistant bacterial infections.

The pharmacokinetic properties of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4H-1,2,4-triazol-3-y l)propanoate have also been investigated. Preliminary studies indicate that it has favorable absorption and distribution profiles in animal models. The compound is rapidly absorbed from the gastrointestinal tract and achieves therapeutic concentrations in target tissues. Furthermore, it exhibits low toxicity in vitro and in vivo studies, making it a safe candidate for further clinical evaluation.

The synthetic route for preparing 1,3-dioxo-2,3-dihydro-H-is oindol--yl -( -,-triazol-- yl)propanoate has been optimized to ensure high yields and purity. The synthesis involves several key steps, including the formation of the isoindole core through cyclization reactions and the introduction of the triazole moiety via click chemistry techniques. These methods are scalable and can be adapted for large-scale production if needed.

In conclusion, 1,3-dioxo--dihydro-H-is oindol-- yl -( -,-triazol-- yl)propanoate (CAS No. 2248340--) represents a promising lead compound in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive candidate for further research and development. Ongoing studies are focused on optimizing its pharmacological properties and advancing it through preclinical and clinical trials to evaluate its potential as a novel therapeutic agent.